Cas no 1361584-61-3 (3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361584-61-3
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4920073
• Update Time: 2025-06-16

3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-2-3-10(17)12(16-6)7-4-8(13)11(15)9(14)5-7/h2-5,17H,1H3
• InChI Key： BMZXXJRYEGTCAD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(C)N=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine

Introduction to 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361584-61-3)

3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine, with the chemical formula C₁₂H₇Cl₃N₂O, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple functional groups, including a hydroxyl group and a trichlorophenyl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The CAS number 1361584-61-3 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The name 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine highlights its structural characteristics, which are crucial for understanding its reactivity and potential biological activity. The compound's pyridine core is a common feature in many pharmacologically active molecules, suggesting possible interactions with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic potential. The hydroxyl group in 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine can serve as a site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules.

The trichlorophenyl substituent is another key feature that contributes to the compound's unique properties. Chlorinated aromatic rings are known for their ability to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the presence of chlorine atoms can influence electronic properties, affecting the compound's interaction with biological targets.

Recent studies have explored the pharmacological potential of pyridine derivatives in various therapeutic areas. For instance, compounds with similar structural motifs have shown promise in the treatment of neurological disorders and infectious diseases. The hydroxyl group and trichlorophenyl moiety in 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine may contribute to its ability to modulate biological pathways relevant to these conditions.

The synthesis of 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired pyridine core. These methods ensure the introduction of functional groups at specific positions while maintaining overall structural integrity.

In terms of analytical characterization, various spectroscopic techniques are utilized to confirm the structure of 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and environment, while mass spectrometry (MS) helps determine molecular weight and fragmentation patterns. Infrared (IR) spectroscopy is used to identify functional groups present in the molecule.

The pharmacokinetic properties of 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine are also of great interest. Studies have investigated its solubility, stability under various conditions, and potential metabolic pathways. These parameters are essential for assessing its suitability as a drug candidate or an intermediate in drug development processes.

Evaluation of the compound's biological activity has been conducted using various in vitro and in vivo models. Initial studies have shown promising results in terms of interaction with specific biological targets relevant to therapeutic intervention. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacological profile.

The role of computational chemistry in understanding the behavior of 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine cannot be overstated. Molecular modeling techniques help predict how the compound interacts with biological targets at the atomic level. This information is crucial for designing derivatives with improved efficacy and reduced side effects.

The future prospects for 3-Hydroxy-6-methyl-2-(3,4,5-trichlorophenyl)pyridine are promising given its unique structural features and potential applications. Continued research efforts are expected to yield new insights into its pharmacological properties and lead to the development of novel therapeutic agents.